Cas no 79294-58-9 (4-(Hexyloxy)-3-methoxybenzoic Acid)

• Product Name: 4-(Hexyloxy)-3-methoxybenzoic Acid
• CAS No: 79294-58-9
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 567337
• PubChem ID: 2339326
• Update Time: 2025-05-25

4-(Hexyloxy)-3-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(hexyloxy)-3-methoxy-
• 4-HEXYLOXY-3-METHOXY-BENZOIC ACID
• 4-hexoxy-3-methoxybenzoic acid
• 4-(Hexyloxy)-3-methoxybenzoic Acid

• Inchi： 1S/C14H20O4/c1-3-4-5-6-9-18-12-8-7-11(14(15)16)10-13(12)17-2/h7-8,10H,3-6,9H2,1-2H3,(H,15,16)
• InChI Key： UYWPGJLNWLTLFS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1OC)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 4-(Hexyloxy)-3-methoxybenzoic Acid

4-(Hexyloxy)-3-methoxybenzoic Acid: A Comprehensive Overview

4-(Hexyloxy)-3-methoxybenzoic Acid, identified by the CAS number 79294-58-9, is a compound of significant interest in the fields of organic chemistry and materials science. This benzoic acid derivative is characterized by its unique substitution pattern, featuring a hexyloxy group at the para position and a methoxy group at the meta position relative to the carboxylic acid moiety. The compound's structure lends it to various applications, particularly in the development of advanced materials and pharmaceuticals.

The synthesis of 4-(Hexyloxy)-3-methoxybenzoic Acid typically involves multi-step organic reactions, often starting from benzene derivatives. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key steps like Suzuki-Miyaura couplings, which are pivotal in constructing the compound's aromatic backbone.

One of the most promising applications of 4-(Hexyloxy)-3-methoxybenzoic Acid lies in its use as a precursor for advanced polymers and coatings. The compound's ability to form stable ester linkages makes it ideal for creating high-performance materials with tailored mechanical and thermal properties. For instance, recent studies have demonstrated its potential in developing bio-based polymers that are both biodegradable and possess excellent barrier properties, making them suitable for packaging applications.

In the pharmaceutical industry, 4-(Hexyloxy)-3-methoxybenzoic Acid has shown potential as a building block for drug delivery systems. Its hydroxyl groups can be functionalized to attach targeting ligands or drug molecules, enabling precise delivery to specific tissues or cells. Additionally, its ability to form stable amide bonds with amino acids has opened avenues for peptide-based drug development.

The environmental impact of 4-(Hexyloxy)-3-methoxybenzoic Acid has also been a focus of recent research. Studies have investigated its biodegradability under various conditions, with findings suggesting that it can be effectively metabolized by soil microorganisms under aerobic conditions. This makes it a more sustainable alternative to traditional synthetic compounds that persist in the environment for extended periods.

In conclusion, 4-(Hexyloxy)-3-methoxybenzoic Acid, with its CAS number 79294-58-9, represents a versatile compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it a valuable asset in both academic research and industrial production. As ongoing studies continue to uncover new potentials, this compound is poised to play an even more significant role in shaping future innovations.